N-(2-methoxyphenyl)-2-(oxo-8-(p-tolyl)pyrazolo[1,5-d][1,2,4]triazin-1-yl)acetamide

• IUPAC Name: N-(2-methoxyphenyl)-2-[2-(4-methylphenyl)-4-oxopyrazolo[1,5-d][1,2,4]triazin-5-yl]acetamide
• InChI: InChI=1S/C21H19N5O3/c1-14-7-9-15(10-8-14)17-11-18-21(28)25(22-13-26(18)24-17)12-20(27)23-16-5-3-4-6-19(16)29-2/h3-11,13H,12H2,1-2H3,(H,23,27)
• InChI Key: PARHVUAQSCKIDH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NN3C=NN(C(=O)C3=C2)CC(=O)NC4=CC=CC=C4OC
• Molecular Formula: C21H19N5O3
• Molecular Weight: 389.4 g/mol

Description

N-(2-methoxyphenyl)-2-(oxo-8-(p-tolyl)pyrazolo[1,5-d][1,2,4]triazin-1-yl)acetamide is a useful research compound. Its molecular formula is C21H19N5O3 and its molecular weight is 389.415. The purity is usually 95%.
BenchChem offers high-quality N-(2-methoxyphenyl)-2-(oxo-8-(p-tolyl)pyrazolo[1,5-d][1,2,4]triazin-1-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-methoxyphenyl)-2-(oxo-8-(p-tolyl)pyrazolo[1,5-d][1,2,4]triazin-1-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Computational and Pharmacological Evaluation

Heterocyclic derivatives, including compounds related to N-(2-methoxyphenyl)-2-(oxo-8-(p-tolyl)pyrazolo[1,5-d][1,2,4]triazin-1-yl)acetamide, have been computationally and pharmacologically evaluated for their toxicity, tumor inhibition, antioxidant, analgesic, and anti-inflammatory actions. These compounds have shown potential in binding to targets such as epidermal growth factor receptor (EGFR), tubulin, cyclooxygenase-2 (COX-2), and 5-lypoxygenase (5-LOX), indicating their broad pharmacological potentials (Faheem, 2018).

Antimicrobial Activity

Research has also explored the synthesis of new heterocycles incorporating antipyrine moiety, with some compounds exhibiting significant antimicrobial activities. These studies highlight the potential of these compounds in addressing microbial resistance and developing new antimicrobial agents (Bondock, Rabie, Etman, & Fadda, 2008).

Anticancer and Antimicrobial Activities

Moreover, the synthesis of antipyrine-based heterocycles has been reported, with some derivatives displaying notable anticancer and antimicrobial activities. This underscores the versatility of such compounds in the development of novel therapeutic agents targeting cancer and infections (Riyadh, Kheder, & Asiry, 2013).

Antioxidant Activity

Coordination complexes constructed from pyrazole-acetamide derivatives have been studied for their antioxidant activity. These compounds, through various hydrogen bonding interactions, present significant antioxidant properties, contributing to the understanding of their potential therapeutic applications (Chkirate et al., 2019).

Synthesis and Pharmacological Activities

The synthesis and pharmacological evaluation of pyrano[2,3-d]pyrimidine and pyrano[2,3-d]pyrimidine-5-one derivatives as new fused heterocyclic systems have shown considerable chemical and pharmacological activities, including antioxidant and anticancer effects (Mahmoud, El-Bordany, & Elsayed, 2017).